Cas no 1192547-87-7 (Methyl 4-chloro-3,5-dimethylbenzoate)

• Product Name: Methyl 4-chloro-3,5-dimethylbenzoate
• CAS No: 1192547-87-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD22552976
• CID: 2092783
• PubChem ID: 57993816
• Update Time: 2025-04-21

Methyl 4-chloro-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3,5-dimethylbenzoate
• 4-Chloro-3,5-dimethylbenzoic acid methyl ester
• Benzoic acid, 4-chloro-3,5-dimethyl-, methyl ester
• 1192547-87-7
• CS-0181584
• AS-19682
• YLDCLGVDBHWQBX-UHFFFAOYSA-N
• SCHEMBL4512198
• DB-417330
• AKOS024261968
• MFCD22552976
• methyl4-chloro-3,5-dimethylbenzoate
• N10713
• 899-669-7

• MDL： MFCD22552976
• Inchi： 1S/C10H11ClO2/c1-6-4-8(10(12)13-3)5-7(2)9(6)11/h4-5H,1-3H3
• InChI Key： YLDCLGVDBHWQBX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(C(=O)OC)=CC=1C

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų